Acetyl-DL-carnitine
Acetyl-DL-carnitine
O-acetylcarnitine is an O-acylcarnitine having acetyl as the acyl substituent. It has a role as a human metabolite. It is functionally related to an acetic acid. It is a conjugate base of an O-acetylcarnitinium.
Acetylcarnitine is an investigational drug in the United states, Italy, United Kingdom, China, Israel, and Norway, and it is approved in Italy, Portugal, Argentina, Chile, Philippines, Australia, and India. Acetylcarnitine can be synthesized, but it is also naturally found in adequate amounts in healthy humans. In human plasma and tissues, acetylcarnitine is the most predominant acylated ester of carnitine, which is an amino acid derivative that is made in the kidney, liver, and brain from lysine and methionine. The main role of acetylcarnitine is to help transport fatty acids into the mitochondrial matrix where fatty acid metabolism occurs.
Acetylcarnitine is a natural product found in Drosophila melanogaster, Schizosaccharomyces pombe, and other organisms with data available.
L-Acetylcarnitine is a metabolite found in or produced by Saccharomyces cerevisiae.
An acetic acid ester of CARNITINE that facilitates movement of ACETYL COA into the matrices of mammalian MITOCHONDRIA during the oxidation of FATTY ACIDS.
Acetylcarnitine is an investigational drug in the United states, Italy, United Kingdom, China, Israel, and Norway, and it is approved in Italy, Portugal, Argentina, Chile, Philippines, Australia, and India. Acetylcarnitine can be synthesized, but it is also naturally found in adequate amounts in healthy humans. In human plasma and tissues, acetylcarnitine is the most predominant acylated ester of carnitine, which is an amino acid derivative that is made in the kidney, liver, and brain from lysine and methionine. The main role of acetylcarnitine is to help transport fatty acids into the mitochondrial matrix where fatty acid metabolism occurs.
Acetylcarnitine is a natural product found in Drosophila melanogaster, Schizosaccharomyces pombe, and other organisms with data available.
L-Acetylcarnitine is a metabolite found in or produced by Saccharomyces cerevisiae.
An acetic acid ester of CARNITINE that facilitates movement of ACETYL COA into the matrices of mammalian MITOCHONDRIA during the oxidation of FATTY ACIDS.
Brand Name:
Vulcanchem
CAS No.:
14992-62-2
VCID:
VC20965249
InChI:
InChI=1S/C9H17NO4/c1-7(11)14-8(5-9(12)13)6-10(2,3)4/h8H,5-6H2,1-4H3
SMILES:
CC(=O)OC(CC(=O)[O-])C[N+](C)(C)C
Molecular Formula:
C9H17NO4
Molecular Weight:
203.24 g/mol
Acetyl-DL-carnitine
CAS No.: 14992-62-2
Cat. No.: VC20965249
Molecular Formula: C9H17NO4
Molecular Weight: 203.24 g/mol
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Specification
| Description | O-acetylcarnitine is an O-acylcarnitine having acetyl as the acyl substituent. It has a role as a human metabolite. It is functionally related to an acetic acid. It is a conjugate base of an O-acetylcarnitinium. Acetylcarnitine is an investigational drug in the United states, Italy, United Kingdom, China, Israel, and Norway, and it is approved in Italy, Portugal, Argentina, Chile, Philippines, Australia, and India. Acetylcarnitine can be synthesized, but it is also naturally found in adequate amounts in healthy humans. In human plasma and tissues, acetylcarnitine is the most predominant acylated ester of carnitine, which is an amino acid derivative that is made in the kidney, liver, and brain from lysine and methionine. The main role of acetylcarnitine is to help transport fatty acids into the mitochondrial matrix where fatty acid metabolism occurs. Acetylcarnitine is a natural product found in Drosophila melanogaster, Schizosaccharomyces pombe, and other organisms with data available. L-Acetylcarnitine is a metabolite found in or produced by Saccharomyces cerevisiae. An acetic acid ester of CARNITINE that facilitates movement of ACETYL COA into the matrices of mammalian MITOCHONDRIA during the oxidation of FATTY ACIDS. |
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| CAS No. | 14992-62-2 |
| Molecular Formula | C9H17NO4 |
| Molecular Weight | 203.24 g/mol |
| IUPAC Name | 3-acetyloxy-4-(trimethylazaniumyl)butanoate |
| Standard InChI | InChI=1S/C9H17NO4/c1-7(11)14-8(5-9(12)13)6-10(2,3)4/h8H,5-6H2,1-4H3 |
| Standard InChI Key | RDHQFKQIGNGIED-UHFFFAOYSA-N |
| SMILES | CC(=O)OC(CC(=O)[O-])C[N+](C)(C)C |
| Canonical SMILES | CC(=O)OC(CC(=O)[O-])C[N+](C)(C)C |
| Melting Point | 145°C |
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